Cas no 22568-51-0 (2-methoxy-4-(2-nitroethenyl)phenol)

• Product Name: 2-methoxy-4-(2-nitroethenyl)phenol
• CAS No: 22568-51-0
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 281840
• PubChem ID: 638439
• Update Time: 2025-10-24

2-methoxy-4-(2-nitroethenyl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol,2-methoxy-4-[(1E)-2-nitroethenyl]-
• 2-methoxy-4-(2-nitroethenyl)phenol
• (E)-2-methoxy-4-(2-nitrovinyl)phenol
• 1-(3-methoxy-4-hydroxyphenyl)-2-nitroethene
• 2-Methoxy-4-(trans-2-nitro-vinyl)-phenol
• 2-methoxy-4-[(E)-2-nitroethenyl]phenol
• 2-methoxy-4-[(E)-2-nitrovinyl]phenol
• trans-2-methoxy-4-(2-nitrovinyl)phenol
• CHEMBL309016
• SMR000156299
• 4-{2-nitrovinyl}-2-methoxyphenol
• HMS2222N13
• Phenol, 4-[2-nitroethenyl]-6-methoxy-
• AKOS015964483
• J-509798
• InChI=1/C9H9NO4/c1-14-9-6-7(2-3-8(9)11)4-5-10(12)13/h2-6,11H,1H3/b5-4
• Ethylene, 1-nitro-2-[4-hydroxy-3-methoxyphenyl]-
• 2-Methoxy-4-(2-nitro-vinyl)-phenol
• CS-W015727
• 2-Methoxy-4-[(E)-2-nitroethenyl]phenol #
• 2-Methoxy-4-((E)-2-nitro-vinyl)-phenol
• trans-4-Hydroxy-3-methoxy-beta-nitrostyrene, 98%
• MLS000574924
• DTXSID601031525
• 4-Hydroxy-3-methoxy-.beta.-nitrostyrene
• AF-467/00017042
• 22568-51-0
• cid_638439
• SCHEMBL4359595
• EN300-1858549
• 2-methoxy-4-(2-nitrovi-nyl)phenol
• PS-4474
• trans-4-Hydroxy-3-methoxy-beta-nitrostyrene
• 2-METHOXY-4-[(1E)-2-NITROETHENYL]PHENOL
• 1-(4-HYDROXY-3-METHOXYPHENYL)-2-NITROETHENE
• PD169671
• 4-Hydroxy-3-methoxy-beta-nitrostyrene
• 2-methoxy-4-[(E)-2-nitro-vinyl]-phenol
• BDBM50007082
• phenol, 2-methoxy-4-[(E)-2-nitroethenyl]-
• A833414
• 6178-42-3
• NSC210766
• trans-4-Hydroxy-3-methoxy- beta -nitrostyrene
• MFCD00024827
• XVXCSPJSXIUNQJ-SNAWJCMRSA-N
• NSC-210766
• AKOS001597489
• 2-methoxy-4-(2-nitrovinyl)phenol

• MDL： MFCD00024827
• Inchi： 1S/C9H9NO4/c1-14-9-6-7(2-3-8(9)11)4-5-10(12)13/h2-6,11H,1H3/b5-4+
• InChI Key： XVXCSPJSXIUNQJ-SNAWJCMRSA-N
• SMILES： O(C)C1=C(C=CC(/C=C/[N+](=O)[O-])=C1)O

Computed Properties

• Exact Mass: 195.05317
• Monoisotopic Mass: 195.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• Density: 1.308
• Boiling Point: 347°Cat760mmHg
• Flash Point: 163.7°C
• PSA: 72.6
• LogP: 2.17140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 2-methoxy-4-(2-nitroethenyl)phenol

Comprehensive Analysis of 2-Methoxy-4-(2-nitroethenyl)phenol (CAS No. 22568-51-0): Properties, Applications, and Innovations

2-Methoxy-4-(2-nitroethenyl)phenol (CAS No. 22568-51-0) is a specialized organic compound gaining attention in pharmaceutical, cosmetic, and material science research. This nitrovinylphenol derivative exhibits unique chemical properties due to its methoxy and nitroethenyl functional groups, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure (C₉H₉NO₄) combines aromaticity with electrophilic reactivity, enabling applications in UV-absorbing agents, antioxidant formulations, and flavor enhancers.

Recent studies highlight the compound's role in green chemistry initiatives, aligning with the global demand for sustainable synthetic pathways. Researchers are exploring its potential as a biodegradable photoinitiator in polymer chemistry, addressing concerns about microplastic pollution. The nitroethenyl moiety also shows promise in non-linear optical materials (NLO), a hot topic in quantum computing and photonic device development.

In the cosmetic industry, 2-methoxy-4-(2-nitrovinyl)phenol (a common synonym) is investigated for its tyrosinase inhibition properties, responding to the booming market for hyperpigmentation treatments. Its structural similarity to natural phenols like ferulic acid makes it a candidate for anti-aging serums, though thorough safety assessments are ongoing. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its purity (>98%) for research applications.

The compound's CAS registry number 22568-51-0 serves as a crucial identifier in regulatory documentation and patent literature. Patent trends reveal growing interest in its use for advanced drug delivery systems, particularly in transdermal formulations. Its moderate solubility in polar aprotic solvents (DMSO, acetone) facilitates laboratory handling while maintaining stability under nitrogen atmospheres.

From an industrial perspective, 2-methoxy-4-(2-nitroethenyl)phenol synthesis typically involves Claisen-Schmidt condensation of vanillin with nitroethane, followed by purification via recrystallization. Process optimization studies focus on atom economy and waste reduction, reflecting the pharmaceutical industry's commitment to Process Analytical Technology (PAT) principles. The compound's melting point (128-131°C) and UV-Vis absorption characteristics (λ_max ~320 nm) are well-documented for quality control purposes.

Emerging applications include its use as a fluorescence probe in biochemical assays, capitalizing on its intramolecular charge transfer properties. This aligns with the increasing demand for bioimaging tools in cancer research. Additionally, its electrochemical behavior makes it relevant for energy storage research, particularly in redox flow batteries – a trending topic in renewable energy storage solutions.

Safety data sheets emphasize standard laboratory precautions when handling CAS 22568-51-0, including PPE requirements and ventilation controls. While not classified as hazardous under current regulations, proper risk assessment is recommended due to limited chronic exposure data. Storage in amber glass at 2-8°C ensures long-term stability, with degradation primarily occurring through photoisomerization pathways.

The global market for fine chemicals like 2-methoxy-4-(2-nitroethenyl)phenol is projected to grow at 6.2% CAGR (2023-2030), driven by personalized medicine and functional materials development. Suppliers typically offer it in gram-to-kilogram quantities with certificates of analysis, catering to both academic and industrial researchers. Chromatographic methods for impurity profiling continue to evolve, incorporating UHPLC techniques for enhanced resolution.

Future research directions may explore its catalytic applications in C-C bond formation reactions or as a ligand precursor in coordination chemistry. The compound's structure-activity relationships also warrant investigation for antimicrobial applications, particularly against antibiotic-resistant strains – a critical healthcare challenge. These potential uses position 22568-51-0 as a molecule of continuing scientific interest across multiple disciplines.